N-(5-chloro-2-methylphenyl)-2-(4-ethyl-2-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-(4-ethyl-2-methyl-6-oxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C16H18ClN3O2/c1-4-13-8-16(22)20(11(3)18-13)9-15(21)19-14-7-12(17)6-5-10(14)2/h5-8H,4,9H2,1-3H3,(H,19,21)
• InChI Key: JIEPCKOIADNKLQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N(C(=N1)C)CC(=O)NC2=C(C=CC(=C2)Cl)C
• Molecular Formula: C16H18ClN3O2
• Molecular Weight: 319.78 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-(4-ethyl-2-methyl-6-oxopyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C16H18ClN3O2 and its molecular weight is 319.79. The purity is usually 95%.
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Scientific Research Applications

Potential Antiasthma Agents

Research has identified compounds related to pyrimidines, like N-(5-chloro-2-methylphenyl)-2-(4-ethyl-2-methyl-6-oxopyrimidin-1(6H)-yl)acetamide, as potential antiasthma agents. These compounds act as mediator release inhibitors and have been prepared for further pharmacological and toxicological study due to their promising activity (Medwid et al., 1990).

Antimicrobial Agents

A series of pyrimidinones, oxazinones, and derivatives, synthesized using similar chemical structures, have shown significant antimicrobial properties. These compounds, closely related to the specified chemical, exhibit comparable activities to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Anticancer Activity

Derivatives of pyrimidinones have been synthesized and shown significant anticancer activity in both in vitro and in vivo studies. Such compounds, closely related to this compound, have been synthesized through complex chemical processes and tested for their efficacy against cancer (Su et al., 1986).

Metabolism Studies

Studies have explored the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes. These include compounds structurally related to the specified chemical, providing insights into their metabolic pathways and potential human health implications (Coleman et al., 2000).

Synthesis of Novel Compounds

Various novel compounds have been synthesized using chemical structures similar to this compound. These compounds have been explored for their potential as antimicrobial agents, highlighting the versatility and significance of this chemical structure in pharmaceutical research (Mistry et al., 2009).